Cas no 1518008-59-7 (1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1518008-59-7
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5577213
• Update Time: 2025-06-15

1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-(2-amino-2-oxoethyl)-
• 1-(carbamoylmethyl)-1h-pyrrole-3-carboxylic acid
• 1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C7H8N2O3/c8-6(10)4-9-2-1-5(3-9)7(11)12/h1-3H,4H2,(H2,8,10)(H,11,12)
• InChI Key： OEQHRGGHHZBYDK-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)C=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 469.8±25.0 °C at 760 mmHg
• Flash Point: 237.9±23.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• pka: 4.94±0.10(Predicted)

1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid

Introduction to 1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid (CAS No. 1518008-59-7)

1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1518008-59-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a pyrrole core, which is a five-membered aromatic ring containing one nitrogen atom, making it a versatile scaffold for medicinal chemistry applications. The presence of both a carbamoylmethyl side chain and a carboxylic acid functionality at the 3-position of the pyrrole ring endows this molecule with unique reactivity and potential biological activity.

The structural attributes of 1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid make it a valuable intermediate in the synthesis of more complex pharmacophores. The pyrrole moiety is well-documented for its role in various biologically active molecules, including antiviral, anticancer, and antimicrobial agents. The carbamoylmethyl group introduces a polar amine-like character, which can enhance solubility and interact with biological targets through hydrogen bonding. Additionally, the carboxylic acid group provides a site for further functionalization, such as esterification or amidation, enabling the construction of diverse chemical libraries.

In recent years, there has been growing interest in 1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid due to its potential applications in drug discovery. Researchers have explored its utility as a building block for designing novel therapeutic agents. For instance, modifications of the pyrrole ring have been investigated for their ability to modulate enzyme inhibition and receptor binding affinity. The carbamoylmethyl substituent has been particularly studied for its role in enhancing metabolic stability and improving pharmacokinetic profiles of drug candidates.

One notable area of research involves the use of 1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the pyrrole scaffold into kinase inhibitors, researchers aim to achieve high selectivity and potency. The carbamoylmethyl group can be tailored to optimize interactions with the active site of kinases, while the carboxylic acid moiety allows for further derivatization to improve solubility and bioavailability.

Another emerging application of this compound is in the field of immunomodulation. The pyrrole core has been shown to interact with immune cells and modulate inflammatory responses. Preclinical studies have suggested that derivatives of 1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid may have potential in treating autoimmune diseases and chronic inflammation. The combination of the carbamoylmethyl and carboxylic acid functionalities provides multiple sites for interaction with biological targets, making it a promising candidate for further investigation.

The synthesis of 1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the pyrrole ring, followed by functional group transformations to introduce the carbamoylmethyl and carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 1-(carbamoylmethyl)-1H-pyrrole-3-carboxylic acid (CAS No. 1518008-59-7) is a versatile intermediate with significant potential in pharmaceutical development. Its unique structural features—comprising a pyrrole, a carbamoylmethyl, and a carboxylic acid—make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its applications in kinase inhibition, immunomodulation, and other areas, highlighting its importance as a building block in medicinal chemistry.